Cas no 1166831-68-0 (trans-4-4-6-(Aminocarbonyl)-3,5-dimethyl-2-pyrazinylphenylcyclohexaneacetic Acid Methyl Ester)

• Product Name: trans-4-4-6-(Aminocarbonyl)-3,5-dimethyl-2-pyrazinylphenylcyclohexaneacetic Acid Methyl Ester
• CAS No: 1166831-68-0
• MF: C₂₂H₂₇N₃O₃
• MW: 381.46808552742
• MDL: MFCD26960997
• CID: 2157998
• PubChem ID: 57992020
• Update Time: 2025-07-09

trans-4-4-6-(Aminocarbonyl)-3,5-dimethyl-2-pyrazinylphenylcyclohexaneacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 4-[4-[6-(aminocarbonyl)-3,5-dimethyl-2-pyrazinyl]phenyl]-, methyl ester, trans-
• Methyl2-((1R,4R)-4-(4-(6-carbamoyl-3,5-dimethylpyrazin-2-yl)phenyl)cyclohexyl)acetate
• CS-M2228
• SCHEMBL2259303
• 1166831-68-0
• Methyl 2-((1R,4R)-4-(4-(6-carbamoyl-3,5-dimethylpyrazin-2-yl)phenyl)cyclohexyl)acetate
• C12655
• SCHEMBL2259301
• CS-14687
• methyl 2-[4-[4-(6-carbamoyl-3,5-dimethylpyrazin-2-yl)phenyl]cyclohexyl]acetate
• SCHEMBL5536840
• trans-4-[4-[6-(Aminocarbonyl)-3,5-dimethyl-2-pyrazinyl]phenyl]cyclohexaneacetic acid methyl ester
• AKOS037650354
• trans-4-4-6-(Aminocarbonyl)-3,5-dimethyl-2-pyrazinylphenylcyclohexaneacetic Acid Methyl Ester

• MDL： MFCD26960997
• Inchi： 1S/C22H27N3O3/c1-13-20(25-21(22(23)27)14(2)24-13)18-10-8-17(9-11-18)16-6-4-15(5-7-16)12-19(26)28-3/h8-11,15-16H,4-7,12H2,1-3H3,(H2,23,27)
• InChI Key： NKBKOPOAVYXFPV-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCC(C2C=CC(C3C(C)=NC(C)=C(C(N)=O)N=3)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 381.20524173g/mol
• Monoisotopic Mass: 381.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.2Ų

Additional information on trans-4-4-6-(Aminocarbonyl)-3,5-dimethyl-2-pyrazinylphenylcyclohexaneacetic Acid Methyl Ester

Research Brief on trans-4-[4-[6-(Aminocarbonyl)-3,5-dimethyl-2-pyrazinyl]phenyl]cyclohexaneacetic Acid Methyl Ester (CAS: 1166831-68-0)

The compound trans-4-[4-[6-(Aminocarbonyl)-3,5-dimethyl-2-pyrazinyl]phenyl]cyclohexaneacetic Acid Methyl Ester (CAS: 1166831-68-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazinyl and cyclohexaneacetic acid methyl ester moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Research indicates that 1166831-68-0 exhibits selective binding affinity to certain protein targets, which could be leveraged for the treatment of metabolic disorders and inflammatory diseases. The structural features of this compound, particularly the aminocarbonyl group and the dimethylpyrazinyl ring, contribute to its bioactivity and stability under physiological conditions.

Recent advancements in synthetic chemistry have enabled more efficient production of trans-4-[4-[6-(Aminocarbonyl)-3,5-dimethyl-2-pyrazinyl]phenyl]cyclohexaneacetic Acid Methyl Ester, with improved yields and purity. These developments are critical for scaling up preclinical studies and ensuring reproducibility in pharmacological assays. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry have been employed to confirm the compound's structure and purity, providing a solid foundation for further research.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key enzymatic activities and signaling pathways. For instance, preliminary data suggest that 1166831-68-0 can inhibit the activity of certain kinases involved in inflammatory responses, making it a potential candidate for anti-inflammatory therapeutics. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, are currently under investigation to assess its suitability for oral administration.

The safety profile of trans-4-[4-[6-(Aminocarbonyl)-3,5-dimethyl-2-pyrazinyl]phenyl]cyclohexaneacetic Acid Methyl Ester has also been a focus of recent research. Toxicity studies in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further studies are required to evaluate long-term safety and potential drug-drug interactions.

In conclusion, the compound 1166831-68-0 represents a promising avenue for drug discovery, with its unique chemical structure and demonstrated bioactivity. Ongoing research aims to elucidate its full therapeutic potential and optimize its pharmacological properties for clinical applications. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the development of derivatives with enhanced efficacy and selectivity.